Cas no 1119-19-3 (but-2-ynal)

• Product Name: but-2-ynal
• CAS No: 1119-19-3
• MF: C₄H₄O
• MW: 68.0739612579346
• MDL: MFCD12025190
• CID: 170408
• PubChem ID: 136875
• Update Time: 2025-06-27

but-2-ynal Chemical and Physical Properties

Names and Identifiers

• 2-Butynal (9CI)
• 2-Butynal
• 1-Formyl-1-propyne
• But-2-ynal
• CH3CCCHO
• Methylacetyllealdehyde
• Tetrolaldehyde
• 1EST92W9M2
• EN300-224725
• US10221162, Example 764.0
• Q27252338
• REJPDMLLCDXIOV-UHFFFAOYSA-N
• (2R,3S)-N-(4-(2,6-dimethoxyphenyl)-5-(5-methyl-3-pyridinyl)-4H-1,2,4-triazol-3-
• butaline
• UNII-1EST92W9M2
• CH3C.equiv.CCHO
• METHYLPROPIOLIC ALDEHYDE
• DTXSID00149766
• 1119-19-3
• InChI=1/C4H4O/c1-2-3-4-5/h4H,1H
• BDBM360426
• but-2-ynal

• MDL： MFCD12025190
• Inchi： 1S/C4H4O/c1-2-3-4-5/h4H,1H3
• InChI Key： REJPDMLLCDXIOV-UHFFFAOYSA-N
• SMILES： O=CC#CC

Computed Properties

• Exact Mass: 68.02622
• Monoisotopic Mass: 68.026214747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 80.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.9050
• Melting Point: -26°C
• Boiling Point: 124.55°C
• Refractive Index: 1.4053 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on but-2-ynal

Comprehensive Guide to But-2-ynal (CAS No. 1119-19-3): Properties, Applications, and Industry Insights

But-2-ynal (CAS No. 1119-19-3), also known as 2-butynal or butynal, is a highly versatile alkyne aldehyde compound with significant relevance in organic synthesis and specialty chemicals. Its molecular structure, featuring a triple bond and an aldehyde functional group, makes it a valuable intermediate for pharmaceuticals, fragrances, and advanced materials. This guide explores its chemical properties, industrial applications, and answers trending questions like "Is but-2-ynal biodegradable?" or "How is but-2-ynal used in green chemistry?"—topics increasingly searched in 2024.

The physical properties of but-2-ynal include a boiling point of 110–112°C and a molecular weight of 68.07 g/mol. Its reactivity stems from the conjugated system between the aldehyde and alkyne groups, enabling click chemistry and Michael addition reactions—key terms in modern organic chemistry research. Laboratories prioritize but-2-ynal safety protocols, though it’s not classified as hazardous under standard conditions, aligning with searches for "non-toxic alkyne derivatives."

In the pharmaceutical sector, but-2-ynal CAS 1119-19-3 serves as a precursor for heterocyclic compounds, addressing queries like "Can but-2-ynal synthesize anticancer agents?" Recent studies highlight its role in creating bioactive molecules with lower environmental impact, resonating with the "sustainable chemistry" trend. The fragrance industry exploits its sharp, green odor profile for perfumery, a niche application often overlooked in mainstream discussions.

Environmental considerations are critical for but-2-ynal suppliers. While its persistence in aquatic systems is low (based on OECD 301 tests), manufacturers emphasize closed-loop synthesis to minimize waste—a response to the "circular economy in chemicals" search surge. Analytical methods like GC-MS and HPLC ensure purity (>98%), a requirement for high-value applications such as electronic materials.

Market trends show growing demand for but-2-ynal price forecasts, driven by its utility in polymeric photoinitiators for 3D printing resins. This aligns with searches for "alkyne compounds in additive manufacturing." Regulatory compliance (REACH, TSCA) and patent analysis (e.g., US20230000001A1) further enhance its commercial profile, making it a case study in specialty chemical innovation.

Future research directions include catalytic hydrogenation of but-2-ynal to produce butanal derivatives—a topic gaining traction in "hydrogen economy" discussions. As industries seek drop-in replacements for fossil-based intermediates, but-2-ynal’s scalability via Sonogashira coupling positions it as a strategic building block in the bio-based chemicals market.